Cas no 1806799-64-3 (Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate)

• Product Name: Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate
• CAS No: 1806799-64-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4855159
• Update Time: 2025-05-20

Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-7(15)3-6-9(17-2)8(13)5(4-14-6)10(11)12/h4,10H,3H2,1-2H3,(H2,13,14)
• InChI Key： DSKXTNWOXRVLFX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(=C1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate

Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate: A Versatile Intermediate in Pharmaceutical Synthesis

Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate (CAS No. 1806799-64-3) is an important pyridine derivative that has gained significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drug candidates targeting diverse therapeutic areas.

The molecular structure of Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate features several functional groups that contribute to its chemical reactivity and potential applications. The presence of both amino and difluoromethyl groups on the pyridine ring makes this compound particularly valuable for medicinal chemistry applications, where such moieties are known to influence biological activity and pharmacokinetic properties.

Recent trends in pharmaceutical research have shown growing interest in fluorinated compounds like Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate, as the introduction of fluorine atoms can significantly enhance a molecule's metabolic stability and membrane permeability. This aligns with current industry demands for more effective and stable drug molecules, addressing common challenges in drug development.

In synthetic applications, CAS 1806799-64-3 serves as a key building block for the preparation of various heterocyclic compounds. Its structural features allow for diverse chemical transformations, making it valuable for constructing complex molecular architectures. Researchers particularly value its potential in creating small molecule inhibitors that target specific enzymes or receptors involved in disease pathways.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has increased the demand for specialized intermediates like Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate. Its unique combination of functional groups enables the development of compounds with improved selectivity and reduced off-target effects, addressing one of the major challenges in modern drug discovery.

From a synthetic chemistry perspective, the methoxy group at position 3 and the ester functionality in Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate provide multiple handles for further chemical modifications. This versatility makes it particularly useful in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential for identifying lead compounds.

Quality control of CAS 1806799-64-3 is crucial for its applications in pharmaceutical synthesis. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound meets the stringent purity requirements necessary for drug development processes. The growing emphasis on quality by design in pharmaceutical manufacturing further underscores the importance of high-quality intermediates like this pyridine derivative.

The development of Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate reflects broader trends in medicinal chemistry, where researchers increasingly focus on incorporating fluorine atoms and heterocyclic scaffolds to optimize drug properties. This approach aligns with current strategies to address challenges in drug resistance and improve therapeutic outcomes across various disease areas.

As the pharmaceutical industry continues to evolve, intermediates like Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate will likely play an increasingly important role in drug discovery. Their ability to serve as versatile building blocks for structure-activity relationship studies makes them invaluable tools for medicinal chemists working to develop the next generation of therapeutic agents.

Looking ahead, the applications of CAS 1806799-64-3 may expand beyond traditional pharmaceutical uses. Emerging research areas such as chemical biology and materials science could potentially benefit from the unique properties of this compound, particularly its ability to participate in diverse chemical reactions while maintaining structural integrity.

For researchers and manufacturers working with Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate, understanding its structure-property relationships is essential for maximizing its potential in various applications. The compound's balanced combination of reactivity and stability makes it particularly valuable in multi-step synthetic sequences common in modern drug development.

The synthesis and application of Methyl 4-amino-5-(difluoromethyl)-3-methoxypyridine-2-acetate exemplify the ongoing innovation in organic synthesis methodologies. As synthetic techniques continue to advance, the efficient production and utilization of such specialized intermediates will become increasingly important for accelerating the discovery and development of new therapeutic agents.